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Compound of Interest

Compound Name: Diethyl malate

Cat. No.: B1220296

Introduction

Diethyl malate, identified by the CAS number 7554-12-3, is the diethyl ester of malic acid. It is
a chiral molecule and can exist as D, L, and racemic isomers. This technical guide provides an
in-depth overview of diethyl malate, focusing on its chemical identity, physicochemical
properties, synthesis, and applications, particularly for professionals in research and drug

development.

Chemical Identity and Synonyms

The primary identifier for diethyl malate is its CAS Registry Number. It is also known by
several synonyms, which are crucial for comprehensive literature and database searches.
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Identifier Value
CAS Number 7554-12-3
IUPAC Name diethyl 2-hydroxybutanedioate

Butanedioic acid, 2-hydroxy-, 1,4-diethyl ester;

Diethyl 2-hydroxysuccinate; Diethyl DL-malate;

Synonyms ] o
Ethyl malate; Malic acid diethyl ester;
Hydroxybutanedioic acid diethyl ester
Molecular Formula CsH140s5
Molecular Weight 190.19 g/mol

Physicochemical Properties

A summary of the key quantitative physicochemical properties of diethyl malate is presented

below. These properties are essential for its handling, application in synthetic procedures, and

for analytical purposes.

Property Value Reference(s)
Appearance Colorless liquid [1]

Boiling Point 122-124 °C at 12 mmHg [2][3]

Density 1.128 g/mL at 25 °C [2][3]
Refractive Index 1.436 - 1.446 at 20 °C [4]

Flash Point 85 °C (185 °F) [2][4]

Specific Gravity 1.120-1.128 at 25 °C [4]
Organoleptic Profile Fruity, caramel, sweet [2]

Synthesis of Diethyl Malate

The synthesis of diethyl malate can be achieved through the esterification of malic acid with

ethanol. For the synthesis of specific stereocisomers, chiral starting materials are required.
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Experimental Protocol: Preparation of D-(+)-Diethyl
Malate from L-(+)-Diethyl Tartrate

The following protocol describes a method for the synthesis of D-(+)-diethyl malate.

Reagents:

L-(+)-diethyl tartrate (100 mmol)

Thionyl chloride (110 mmol)

Dimethylformamide (DMF) (10 drops)

Acetone (100 mL)

Lithium bromide (LiBr) (200 mmol)

Zinc (250 mmol)

Water

Procedure:

Add thionyl chloride dropwise to L-(+)-diethyl tartrate, followed by the addition of DMF.

» Slowly heat the solution to approximately 50 °C and stir. The evolving HCI gas should be
swept away with nitrogen and trapped with a NaOH solution.

o After one hour, cool the solution and add acetone.

¢ Cool the solution to approximately 0 °C and add LiBr in portions. The temperature may rise
to about 10 °C during the addition.

o Reflux the resulting mixture at 45-50 °C for 7 hours.

e Add zinc, followed by 0.5 mL of water, and stir the mixture at the same temperature for 2
hours.
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e Work up the reaction and distill the crude product to obtain the title compound.

Applications in Drug Development

Diethyl malate serves as a reagent in the synthesis of more complex molecules, including
potential therapeutic agents.

Intermediate in the Synthesis of Anti-lschemic Agents

Diethyl DL-Malate is used as a reagent in the synthesis of dicarboxylic nitroxyalkylamides and
nitroxyalkylimides, which have been investigated as potential anti-ischemic agents.[3] The
mechanism of action for many anti-ischemic drugs involves modulating myocardial energy
metabolism or ion channel function to protect the heart from damage during periods of reduced
blood flow.[5][6]

Below is a conceptual workflow illustrating the role of diethyl malate as a synthetic
intermediate.

Diethyl Malate

eagent

Synthetic Modifications
(e.g., amidation, imidization)

roduct

Dicarboxylic Nitroxyalkylamides/
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Caption: Synthetic pathway from diethyl malate to potential anti-ischemic agents.

Biological Activity and Signaling Pathways

It is important to distinguish diethyl malate from the structurally similar but functionally distinct
compound, diethyl maleate (CAS 141-05-9). Diethyl maleate is a well-known electrophile that
depletes intracellular glutathione and is widely used in research to induce oxidative stress and
study related signaling pathways, such as the MAPK and Nrf2 pathways.

In contrast, based on currently available scientific literature, there is a notable lack of
information regarding the direct biological activity or involvement in specific signaling pathways
for diethyl malate (CAS 7554-12-3). Its primary role in a biomedical context appears to be as a
synthetic building block. Researchers should exercise caution and not extrapolate the known
biological effects of diethyl maleate to diethyl malate.

Conclusion

Diethyl malate is a valuable chemical compound with applications in the flavor and fragrance
industry, and more importantly for the target audience, as a synthetic intermediate in the
development of potential pharmaceutical agents. This guide provides a summary of its key
technical data. While its role as a synthetic precursor is established, further research is needed
to elucidate any direct biological activities or involvement in cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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